Cas no 1805065-37-5 (2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride
• CAS No: 1805065-37-5
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4805250
• Update Time: 2025-10-05

2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-3-5(13)2-4(7(9)14)6(12-3)8(10)11/h2,8,13H,1H3
• InChI Key： PSHTZFXKYXHIIE-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C)N=C1C(F)F)O)=O

Computed Properties

• Exact Mass: 221.006
• Monoisotopic Mass: 221.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride (CAS No. 1805065-37-5)

2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride (CAS No. 1805065-37-5) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and hydroxy functional groups, which contribute to its reactivity and potential applications. Researchers and industry professionals often search for this compound under variations such as "2-difluoromethyl-5-hydroxy-6-methylpyridine-3-carbonyl chloride synthesis" or "CAS 1805065-37-5 applications," reflecting its niche yet growing relevance.

The structural features of 2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride make it a valuable intermediate in organic synthesis. Its carbonyl chloride group is particularly reactive, enabling it to participate in acylation reactions, which are pivotal in constructing complex molecules. Recent trends in drug discovery emphasize the importance of fluorinated compounds due to their enhanced metabolic stability and bioavailability. This aligns with the rising interest in "fluorinated pyridine derivatives" and "building blocks for drug development," where this compound fits seamlessly.

In the context of sustainability and green chemistry, researchers are exploring eco-friendly synthetic routes for compounds like 2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride. Queries such as "green synthesis of difluoromethylpyridines" or "CAS 1805065-37-5 environmental impact" highlight the intersection of innovation and environmental responsibility. The compound's potential role in developing agrochemicals with lower ecological footprints further amplifies its appeal, addressing global concerns about sustainable agriculture.

From a technical perspective, the purity and stability of CAS No. 1805065-37-5 are critical for its successful application. Analytical techniques like HPLC and NMR are routinely employed to ensure quality control, a topic frequently searched as "analytical methods for pyridine carbonyl chlorides." Additionally, the compound's storage conditions—often under inert atmospheres to prevent hydrolysis—are another area of interest, reflected in searches like "handling hygroscopic pyridine derivatives."

The versatility of 2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride extends to material science, where its incorporation into polymers or coatings is being investigated. This aligns with the growing demand for "high-performance fluorinated materials" and "specialty chemicals for advanced applications." Its dual functionality as both a fluorinated and hydroxylated compound opens doors to novel material designs, catering to industries ranging from electronics to biomedical engineering.

In summary, 2-(Difluoromethyl)-5-hydroxy-6-methylpyridine-3-carbonyl chloride (CAS No. 1805065-37-5) represents a cutting-edge chemical entity with multifaceted applications. Its relevance to trending topics like "fluorine in drug design," "sustainable chemical synthesis," and "advanced material development" ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and industry.